Cas no 83310-58-1 (Potassium 2H,2H,3H,3H-Perfluoroundecanoate)

Potassium 2H,2H,3H,3H-Perfluoroundecanoate is a fluorinated surfactant and anionic compound characterized by its partially fluorinated alkyl chain. This structure imparts unique properties, including high thermal and chemical stability, as well as surface-active behavior. The potassium salt form enhances solubility in polar solvents, making it suitable for applications requiring uniform dispersion. Its fluorinated chain contributes to low surface tension and oil/water repellency, useful in coatings, emulsifiers, and specialty materials. The compound’s stability under harsh conditions makes it valuable in industrial formulations where durability is critical. Careful handling is advised due to potential environmental and health considerations associated with fluorinated compounds.

Potassium 2H,2H,3H,3H-Perfluoroundecanoate structure

83310-58-1 structure

Product Name:Potassium 2H,2H,3H,3H-Perfluoroundecanoate

CAS No:83310-58-1

MF:C₁₁H₄F₁₇KO₂

MW:530.219424247742

CID:724264

PubChem ID:2782416

Update Time:2025-06-07

Potassium 2H,2H,3H,3H-Perfluoroundecanoate Chemical and Physical Properties

Names and Identifiers

- Undecanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-, potassium salt (1:1)
- POTASSIUM 1H,1H,2H,2H-PERFLUOROUNDECANOATE
- potassium,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecanoate
- Potassium 3-(perfluorooctyl)propanoate
- EINECS 280-373-6
- GLSNCEVEZGDFEG-UHFFFAOYSA-M
- Potassium 3-(perfluorooctyl)propionate
- 1H,1H,2H,2H-PERFLUOROUNDECANOIC ACID POTASSIUM SALT
- MFCD00042142
- DTXSID70881287
- 2H,2H,3H,3H-Perfluoroundecanoic acid potassium salt
- FO1HDQ0FPS
- potassium;4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecanoate
- Potassium 2H,2H,3H,3H-perfluoroundecanoate 97%
- NS00089545
- Potassium 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecanoate
- UNII-FO1HDQ0FPS
- 83310-58-1
- A840557
- AKOS025310039
- FT-0676908
- Potassium 2H,2H,3H,3H-Perfluoroundecanoate
- MDL： MFCD00042142
- Inchi： 1S/C11H5F17O2.K/c12-4(13,2-1-3(29)30)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28;/h1-2H2,(H,29,30);/q;+1/p-1
- InChI Key： GLSNCEVEZGDFEG-UHFFFAOYSA-M
- SMILES： [K+].FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C(CCC(=O)[O-])(F)F)(F)F)(F)F)F

Computed Properties

Exact Mass: 529.95800
Monoisotopic Mass: 529.958
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 31
Rotatable Bond Count: 10
Complexity: 653
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.1A^2

Experimental Properties

Density: Not available
Melting Point: ~210 °C (dec.)
Boiling Point: 135-137°C
Flash Point: >110°C
PSA: 40.13000
LogP: 4.52590
Vapor Pressure: Not available

Potassium 2H,2H,3H,3H-Perfluoroundecanoate Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36/37
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R20/21/22; R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Potassium 2H,2H,3H,3H-Perfluoroundecanoate Pricemore >>

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TRC	P699090-50mg	Potassium 2H,2H,3H,3H-Perfluoroundecanoate	83310-58-1		50mg	$ 50.00	2022-06-03
TRC	P699090-100mg	Potassium 2H,2H,3H,3H-Perfluoroundecanoate	83310-58-1		100mg	$ 65.00	2022-06-03
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A2B Chem LLC	AB78481-1g	1H,1H,2H,2H-Perfluoroundecanoic acid potassium salt	83310-58-1	95%	1g	$159.00	2024-04-19
A2B Chem LLC	AB78481-5g	1H,1H,2H,2H-Perfluoroundecanoic acid potassium salt	83310-58-1	95%	5g	$456.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1274967-250mg	1H,1H,2H,2H-Perfluoroundecanoic acid potassium salt	83310-58-1	97%	250mg	￥795.00	2024-07-28
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